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Application Notes and Protocols: (-)-Diberal

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Diberal, the levorotatory enantiomer of 5-(1,3-Dimethylbutyl)-5-ethylbarbituric acid (DMBB),
is a research-grade compound with significant potential in the field of neuropharmacology.
Unlike its convulsant (+)-enantiomer, (-)-Diberal exhibits potent anticonvulsant properties. This
stereoselectivity makes it a valuable tool for investigating the mechanisms of seizure activity
and the pharmacology of the GABA-A receptor, a primary target for many anticonvulsant drugs.
These application notes provide an overview of (-)-Diberal, its mechanism of action, and
detailed protocols for its use in preclinical research.

Commercial Suppliers of Research-Grade (-)-Diberal

Currently, sourcing research-grade (-)-Diberal (CAS 24016-64-6) can be challenging, as direct
listings for the individual enantiomer are not widely available from major chemical suppliers.
Researchers may need to consider the following options:

o Custom Synthesis: Several chemical synthesis companies offer custom synthesis of specific
enantiomers. Researchers can inquire with these companies for the synthesis of (-)-Diberal.
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e Racemic Mixture Suppliers: The racemic mixture of Diberal (CAS 2964-06-9) is more readily
available from suppliers such as Zhejiang Jiuzhou Chem Co., Ltd.[1]. For some preliminary
studies, the racemic mixture might be used, keeping in mind that the observed effects will be
a combination of the anticonvulsant (-)-isomer and the convulsant (+)-isomer. For precise
studies on the anticonvulsant properties, the purified (-)-enantiomer is essential.

o Academic Collaborations: Researchers who have previously published on (-)-Diberal may be
willing to share small quantities for research purposes.

It is important to note that barbiturates are controlled substances in many jurisdictions, and
appropriate licensing and documentation will be required for purchase and use.

Physicochemical Properties

A summary of the key physicochemical properties of (-)-Diberal is presented in the table below.

Property Value
S)-5-ethyl-5-(4-methylpentan-2-yl)barbituric

IUPAC Name ( ) -5 v ¥
acid
(-)-DMBB, (-)-5-Ethyl-5-(1,3-

Synonyms : I .
dimethylbutyl)barbituric acid

CAS Number 24016-64-6

Molecular Formula C12H20N203

Molecular Weight 240.30 g/mol

Appearance White to off-white solid

Stereochemistry Levorotatory (-) enantiomer

Mechanism of Action

(-)-Diberal exerts its anticonvulsant effects by acting as a positive allosteric modulator of the
GABA-A receptor. The GABA-A receptor is a ligand-gated ion channel that, upon binding of the
neurotransmitter gamma-aminobutyric acid (GABA), opens to allow the influx of chloride ions
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(CI7) into the neuron.[2][3] This influx of negatively charged ions hyperpolarizes the neuron,
making it less likely to fire an action potential and thus reducing neuronal excitability.

(-)-Diberal enhances the effect of GABA by binding to a distinct site on the GABA-A receptor,
increasing the duration of chloride channel opening. This leads to a greater influx of chloride
ions and a more potent inhibitory effect. The stereospecificity of Diberal suggests a precise
interaction with the receptor complex, a key area of investigation for understanding the
structure-activity relationship of barbiturates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12777551?utm_src=pdf-body-img
https://www.benchchem.com/product/b12777551?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. 5-ethyl-5-(1,3-dimethylbutyl)-5-barbituric acid, CasN0.2964-06-9 ZHEJIANG JIUZHOU
CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]

o 2. GABAA receptor-mediated increase in membrane chloride conductance in rat
paratracheal neurones - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. GABA and the GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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